4-isopropoxy-N-(1-methylbutyl)benzamide
Description
4-Isopropoxy-N-(1-methylbutyl)benzamide is a benzamide derivative characterized by an isopropoxy group at the para position of the benzamide ring and a 1-methylbutyl chain attached to the nitrogen atom. Benzamides are widely studied for their roles as enzyme inhibitors, particularly in modulating metalloproteases (MMPs) and other zinc-dependent enzymes .
Properties
IUPAC Name |
N-pentan-2-yl-4-propan-2-yloxybenzamide | |
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H23NO2/c1-5-6-12(4)16-15(17)13-7-9-14(10-8-13)18-11(2)3/h7-12H,5-6H2,1-4H3,(H,16,17) | |
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ARCKAPAXFRRXJD-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC(C)NC(=O)C1=CC=C(C=C1)OC(C)C | |
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H23NO2 | |
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
249.35 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Comparison with Similar Compounds
Structural and Functional Analysis:
Substituent Effects on the Benzamide Ring: Halogen vs. Alkoxy Groups: The 3,4-dichloro substituents in 3,4-dichloro-N-(1-methylbutyl)benzamide likely enhance zinc coordination in MMP active sites, contributing to its MT1-MMP inhibitory activity . In contrast, the isopropoxy group in 4-isopropoxy-N-(4-isopropylphenyl)benzamide is electron-donating, which may reduce metalloprotease binding affinity but improve solubility and pharmacokinetics. Aromatic vs. By comparison, the quinoline group in 4-isopropoxy-N-(2-methylquinolin-8-yl)benzamide introduces aromaticity and planarity, which may favor π-π stacking interactions in enzyme pockets .
Biological Activity Trends :
- The dichloro-benzamide derivative demonstrates specific inhibition of MT1-MMP, a key enzyme in tumor metastasis, suggesting that halogenated benzamides are promising candidates for anticancer therapies .
- The bithiazole-containing analog (C₁₅H₁₆N₄O₂S₂) inhibits proMMP-9 and cell migration, highlighting the role of heterocyclic cores in disrupting MMP-mediated pathways .
Physicochemical Properties :
- Data for 4-isopropoxy-N-(4-isopropylphenyl)benzamide (density: 1.078 g/cm³; predicted boiling point: 365.3°C) suggest moderate hydrophobicity, which may balance solubility and bioavailability . Similar properties can be inferred for the target compound, though experimental validation is required.
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
